The genesis of a heterogeneous catalyst: in situ observation of a transition metal complex adsorbing onto an oxide surface in solution†
Chemical Communications Pub Date: 2013-12-23 DOI: 10.1039/C3CC48838A
Abstract
Understanding the interactions between metal complexes and oxide surfaces is crucial to the synthesis of supported metal catalysts. Recently developed in situ techniques have made it possible to closely characterize the solid/liquid interface. For the first time, the adsorption of platinum complexes on alumina and silica has been probed using a quartz crystal microbalance; we were able to observe the adsorption of metal complexes in real time, and to observe the reversibility of this adsorption.
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